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Compound of Interest

Compound Name: MRT-83

Cat. No.: B1436796

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRT-83 is a potent and specific antagonist of the Smoothened (Smo) receptor, a key
component of the Hedgehog (Hh) signaling pathway.[1][2] By inhibiting Smo, MRT-83
effectively blocks the pathway's activity, which is aberrantly activated in certain types of cancer.
[1] This makes MRT-83 a valuable tool for cancer research and drug development. Accurate
and consistent preparation of MRT-83 stock solutions is critical for obtaining reliable and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing stock solutions of MRT-83 due to its high solubilizing capacity for organic molecules.

[3]14]

This document provides a detailed protocol for the preparation, storage, and handling of MRT-
83 stock solutions in DMSO.

Physicochemical Data and Solubility

A summary of the key quantitative data for MRT-83 and its hydrochloride salt is presented in
the table below. This information is essential for accurate calculations and preparation of stock

solutions.
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Property MRT-83 (Free Base) MRT-83 hydrochloride
Molecular Weight 538.603 g/mol 575.05 g/mol
Appearance Solid Solid

Solubility in DMSO = 250 mg/mL (with sonication) Information not available
Storage of Powder 4°C, dry, sealed Information not available

-20°C for up to 1 month, -80°C  -20°C for up to 1 month, -80°C

Storage of Stock Solution
for up to 6 months for up to 6 months

Hedgehog Signaling Pathway and MRT-83
Mechanism of Action

The Hedgehog signaling pathway plays a crucial role in embryonic development and tissue
homeostasis. Its aberrant activation is implicated in the development of various cancers. MRT-
83 acts as an antagonist to the Smoothened (Smo) receptor, a central component of this
pathway. The diagram below illustrates the canonical Hedgehog signaling pathway and the
point of intervention for MRT-83.
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Caption: Hedgehog signaling pathway and the inhibitory action of MRT-83 on the Smoothened
receptor.

Experimental Protocol: Preparation of a 10 mM MRT-
83 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of MRT-83 hydrochloride.
Materials:
e MRT-83 hydrochloride powder

e Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile filter tips

Procedure:

Calculate the Required Mass: Use the following formula to determine the mass of MRT-83
hydrochloride needed to prepare the desired volume of a 10 mM stock solution:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

Example for preparing 1 mL of a 10 mM stock solution of MRT-83 hydrochloride (MW =
575.05 g/mol ):

Mass (mg) =10 mM x 1 mL x 575.05 g/mol x (1 g / 1000 mg) =5.75 mg

Weighing the Compound:

o Place a sterile amber microcentrifuge tube on the analytical balance and tare it.

o Carefully weigh the calculated mass of the MRT-83 hydrochloride powder into the tube.
Dissolving the Compound:

o Add the calculated volume of anhydrous DMSO to the tube containing the MRT-83
hydrochloride powder.

o Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution to ensure it is clear and free of any particulates.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1436796?utm_src=pdf-body
https://www.benchchem.com/product/b1436796?utm_src=pdf-body
https://www.benchchem.com/product/b1436796?utm_src=pdf-body
https://www.benchchem.com/product/b1436796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10
minutes or sonication can be used to aid dissolution.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

pL).

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months). Protect from light.

Workflow for Preparing MRT-83 Stock Solution

The following diagram outlines the key steps in the preparation of the MRT-83 stock solution.
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Caption: A step-by-step workflow for the preparation of an MRT-83 stock solution in DMSO.

Safety Precautions

e Always handle MRT-83 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Refer to the Safety Data Sheet (SDS) for MRT-83 for detailed safety and handling
information.

» DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution to
avoid skin contact.
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Troubleshooting

« Precipitation upon dilution in aqueous buffer: Some organic compounds dissolved in DMSO
may precipitate when diluted in aqueous solutions. To mitigate this, it is recommended to
make serial dilutions of the DMSO stock solution in DMSO first, before adding the final
diluted sample to the aqueous buffer. The final concentration of DMSO in cell-based assays
should typically be kept below 0.5% to avoid cytotoxicity.

o Compound insolubility: If the compound does not dissolve completely, ensure that anhydrous
DMSO is being used, as moisture can affect solubility. Gentle warming or sonication can also
be employed. If solubility issues persist, it may be necessary to prepare a lower
concentration stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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